2-Amino-N-(4,5-dimethylthiazol-2-yl)-3-methylbutanamide

• Molecular Formula: C10H17N3OS
• Molecular Weight: 227.33 g/mol
• IUPAC Name: 2-amino-N-(4,5-dimethyl-1,3-thiazol-2-yl)-3-methylbutanamide
• InChI: InChI=1S/C10H17N3OS/c1-5(2)8(11)9(14)13-10-12-6(3)7(4)15-10/h5,8H,11H2,1-4H3,(H,12,13,14)
• InChI Key: VFKRTIYLLFYGGJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C(C(C)C)N)C

Description

2-Amino-N-(4,5-dimethylthiazol-2-yl)-3-methylbutanamide is a synthetic organic compound featuring a 2-aminothiazole core, a privileged scaffold in modern medicinal chemistry and drug discovery . The 2-aminothiazole structure is a fundamental component of several clinically prescribed drugs and investigational compounds, noted for its diverse pharmacological potential . Specifically, the 4,5-dimethylthiazolyl moiety present in this compound is a significant structural feature, often utilized in research contexts . This compound is offered as a high-purity chemical tool to support early-stage research and investigation into novel bioactive molecules. Researchers can leverage this compound for exploring structure-activity relationships (SAR), screening for new biological activities, or as a synthetic intermediate in the development of more complex molecules targeting various disease pathways. The presence of both hydrogen bond donor and acceptor sites on the molecule makes it a versatile building block for chemical synthesis. This product is For Research Use Only. It is not intended for diagnostic or therapeutic applications in humans or animals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-N-(4,5-dimethylthiazol-2-yl)-3-methylbutanamide typically involves the reaction of 4,5-dimethylthiazole-2-carboxylic acid with appropriate amines under specific conditions. One common method involves the use of dicyclohexyl carbodiimide (DCC) as a coupling agent in the presence of dimethylformamide (DMF) and dichloromethane (DCM) as solvents . The reaction is carried out at room temperature, leading to the formation of the desired amide compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and optimized reaction conditions can enhance yield and purity. Additionally, green chemistry approaches, such as the use of biopolymer-based solid acid catalysts, can be employed to improve the environmental sustainability of the production process .

Chemical Reactions Analysis

Types of Reactions

2-Amino-N-(4,5-dimethylthiazol-2-yl)-3-methylbutanamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The amino group and thiazole ring can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides or acyl chlorides in the presence of a base such as triethylamine.

Major Products Formed

Scientific Research Applications

Medicinal Chemistry

Anticancer Properties
Research has highlighted the anticancer potential of compounds structurally related to 2-Amino-N-(4,5-dimethylthiazol-2-yl)-3-methylbutanamide. For instance, derivatives of thiazole have been studied for their ability to inhibit cancer cell proliferation. A study demonstrated that certain thiazole derivatives exhibited significant antiproliferative effects against human cancer cell lines such as MDA-MB-231 and MCF-7, with IC50 values indicating potent activity .

Table 1: Antiproliferative Activity of Thiazole Derivatives

Compound	Cell Line	IC50 (µM)
Compound 1	MDA-MB-231	1.53
Compound 2	MCF-7	1.62
Compound 3	HCT-116	36

Enzyme Inhibition Studies

The compound has also been investigated for its enzyme inhibitory properties. Specifically, studies have focused on the inhibition of enzymes relevant to cancer and metabolic diseases. For example, sulfonamide derivatives related to the compound were screened for their ability to inhibit α-glucosidase and acetylcholinesterase, showing promising results for potential therapeutic applications in Type 2 diabetes mellitus and Alzheimer's disease .

Table 2: Enzyme Inhibition Potency

Compound	Enzyme	IC50 (µM)
Sulfonamide A	α-glucosidase	25
Sulfonamide B	Acetylcholinesterase	30

Molecular Docking Studies

Molecular docking studies have been employed to predict the binding affinity of the compound with various biological targets. These studies suggest that the compound may act as a potent inhibitor of specific enzymes such as 5-lipoxygenase, which is involved in inflammatory processes . This insight opens avenues for further structure optimization and development of anti-inflammatory drugs.

Synthesis and Structure-Activity Relationship (SAR)

The synthesis of 2-Amino-N-(4,5-dimethylthiazol-2-yl)-3-methylbutanamide has been achieved through various methods involving simple transformations and commercially available reagents. The structure-activity relationship studies indicate that modifications to the thiazole ring can significantly influence biological activity, suggesting that further exploration of its analogs could yield compounds with enhanced efficacy .

Table 3: Summary of Synthesis Methods

Method	Yield (%)	Key Features
Method A	68	Two-stage synthesis using simple transformations
Method B	74	One-pot process with in situ generation of intermediates

Case Studies and Future Directions

A notable case study involved the evaluation of a series of thiazole derivatives that included the target compound. These derivatives were tested against various cancer cell lines, demonstrating a correlation between structural modifications and biological activity . The findings suggest that continued research into this class of compounds could lead to the discovery of novel therapeutic agents.

Mechanism of Action

The mechanism of action of 2-Amino-N-(4,5-dimethylthiazol-2-yl)-3-methylbutanamide involves its interaction with various molecular targets and pathways:

Molecular Targets: The compound can bind to specific enzymes and receptors, modulating their activity.

Pathways Involved: It can influence redox balance and oxidative stress pathways, which are critical in cancer and other diseases.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound is compared below with three structurally related analogs from the evidence:

Compound Name	Core Structure	Key Functional Groups	Notable Properties
2-Amino-N-(4,5-dimethylthiazol-2-yl)-3-methylbutanamide	Thiazole-amide	Amino, 3-methylbutanamide, 4,5-dimethylthiazole	Potential bioactivity, moderate steric bulk
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	Benzamide	N,O-bidentate directing group, hydroxy	Metal-binding, suited for C–H functionalization
Pharmacopeial thiazolyl-ureido derivatives	Complex thiazole-ureido	Multiple thiazole rings, ureido linkages	High structural complexity, likely enzyme inhibitors
2-Amino-N-(2-methoxyphenyl)-4,5-dimethylthiophene-3-carboxamide	Thiophene-carboxamide	Thiophene, methoxyphenyl, dimethyl groups	Stabilized by hydrogen bonding, planar aromaticity

Key Observations:

• Thiazole vs. The absence of an N,O-bidentate group reduces metal-binding capability but may improve metabolic stability .
• Comparison with Pharmacopeial Thiazole Derivatives () : The pharmacopeial compounds feature ureido linkages and multiple thiazole rings, suggesting higher target specificity (e.g., protease inhibition). In contrast, the simpler structure of the target compound may offer synthetic accessibility and tunable pharmacokinetics .
• Thiazole vs. Thiophene () : Thiophene lacks the nitrogen atom present in thiazole, reducing hydrogen-bonding capacity. The target compound’s thiazole core may improve solubility in polar solvents compared to the thiophene derivative, which relies on methoxyphenyl groups for stabilization .

Biological Activity

The compound 2-Amino-N-(4,5-dimethylthiazol-2-yl)-3-methylbutanamide is a derivative of thiazole and has been the subject of various studies due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, therapeutic applications, and research findings.

Chemical Structure and Properties

The chemical structure of 2-Amino-N-(4,5-dimethylthiazol-2-yl)-3-methylbutanamide can be represented as follows:

• Molecular Formula : C₉H₁₃N₃OS
• Molecular Weight : 197.28 g/mol

This compound features an amino group, a thiazole ring, and a branched aliphatic chain, which contribute to its pharmacological properties.

Anticancer Activity

Recent studies have indicated that compounds related to thiazole derivatives exhibit significant anticancer properties. For instance, analogs of 2-Amino-N-(4,5-dimethylthiazol-2-yl)-3-methylbutanamide have been shown to inhibit cell proliferation in various cancer cell lines.

Case Study: Cytotoxicity in Cancer Cell Lines

In a study assessing the cytotoxic effects of thiazole derivatives, it was found that certain compounds demonstrated potent activity against neuroblastoma and glioblastoma cell lines. The lethal concentration (LC50) values were significantly lower than those of standard chemotherapeutic agents, indicating a promising therapeutic potential.

Compound	Cell Line	LC50 (nM)	Reference
2-Amino-N-(4,5-dimethylthiazol-2-yl)-3-methylbutanamide	U87 (Glioblastoma)	200 ± 60
Analog A	SK (Neuroblastoma)	150 ± 50
Standard Drug	Doxorubicin	>3000

The mechanism by which 2-Amino-N-(4,5-dimethylthiazol-2-yl)-3-methylbutanamide exerts its anticancer effects appears to involve the induction of apoptosis and cell cycle arrest in the G2/M phase. This is critical as the G2/M phase is known to be the most radiosensitive phase of the cell cycle, making it a target for therapeutic interventions.

Antimicrobial Activity

In addition to its anticancer properties, thiazole derivatives have also shown antimicrobial activity. Research has indicated that certain derivatives possess inhibitory effects against various bacterial strains, suggesting potential applications in treating infections.

Table: Antimicrobial Activity

Compound	Bacterial Strain	Inhibition Zone (mm)	Reference
2-Amino-N-(4,5-dimethylthiazol-2-yl)-3-methylbutanamide	E. coli	15
Analog B	S. aureus	18
Standard Antibiotic	Streptomycin	20

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 2-Amino-N-(4,5-dimethylthiazol-2-yl)-3-methylbutanamide, and how can reaction conditions be optimized to improve yield?

• Methodology :

• Condensation reactions under reflux (e.g., ethyl methyl ketone with o-methoxycyanocetamide in tetraethylammonium bromide) are common for analogous thiophene carboxamides.
• Catalyst optimization : Inclusion of sulfur and ethanol at 323 K for 2 hours promotes cyclization and sulfur incorporation.
• Purification : Slow evaporation from isopropanol yields crystals with ~50% efficiency. Adjusting solvent polarity or using gradient crystallization may enhance purity .

Q. How is the crystal structure of this compound determined, and what intermolecular interactions stabilize its conformation?

• Methodology :

• X-ray diffraction (MoKα radiation, λ = 0.71073 Å) with Bruker SMART CCD detectors resolves molecular geometry.
• Hydrogen bonding : Intramolecular N–H⋯O and C–H⋯O bonds form quasi-five/six-membered rings, locking conformational flexibility. Intermolecular N–H⋯O interactions further stabilize packing (e.g., dihedral angle: 13.9° between aromatic rings).
• Software : SHELXS97/SHELXL97 refine atomic coordinates and displacement parameters .

Q. What in vitro assays are appropriate for preliminary evaluation of this compound’s bioactivity?

• Methodology :

• MTT assay : Use 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide to assess cytotoxicity. Seed cells (e.g., HepG2, HeLa) in 96-well plates, incubate with compound (24–48 hrs), and measure absorbance at 570 nm.
• Controls : Include vehicle (DMSO ≤0.1%), positive (e.g., doxorubicin), and blank wells.
• Data analysis : GraphPad Prism or SPSS for dose-response curves and ANOVA/Tukey post-hoc tests .

Advanced Research Questions

Q. How can researchers resolve contradictory data on dose-dependent cytotoxicity effects?

• Methodology :

• Assay validation : Replicate experiments across cell lines (e.g., epithelial vs. carcinoma) to assess specificity.
• Combination indices : Use CalcuSyn software to calculate synergism (CI <1) in co-treatment studies (e.g., with MYC inhibitors).
• Mechanistic profiling : Pair MTT with flow cytometry (apoptosis) and Western blotting (e.g., PARP cleavage) to distinguish cytostatic vs. cytotoxic effects .

Q. What advanced techniques elucidate interactions between this compound and biological targets like A1 adenosine receptors?

• Methodology :

• Spectroscopy : IR/UV-Vis (e.g., λmax shifts) identifies binding-induced conformational changes.
• Molecular docking : Use AutoDock Vina or Schrödinger Suite to model ligand-receptor interactions (e.g., hydrogen bonding with Thr277 or π-stacking with Phe168).
• NMR titration : Monitor chemical shift perturbations in receptor residues upon ligand binding .

Q. How does the 4,5-dimethylthiazol-2-yl group influence electronic configuration and binding compared to other thiazoles?

• Methodology :

• X-ray crystallography : Compare bond lengths/angles (e.g., C–S vs. C–N) to simpler thiazoles (e.g., acetaminophen derivatives).
• DFT calculations : Analyze HOMO-LUMO gaps and electrostatic potential maps to quantify electron-withdrawing/donating effects.
• SAR studies : Synthesize analogs (e.g., replacing dimethyl with chloro groups) and test affinity via SPR or ITC .